Cas no 1172385-44-2 (N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide)

N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide is a fluorinated pyrazole carboxamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a 2-fluorophenyl substituent and a 1-methylpyrazole core, contributing to its unique physicochemical properties. The compound exhibits moderate lipophilicity and stability, making it a candidate for further optimization in drug discovery or crop protection formulations. The fluorine atom enhances binding affinity in target interactions, while the pyrazole moiety offers versatility in synthetic modifications. This compound may serve as an intermediate for developing biologically active molecules, particularly in kinase inhibition or pest control applications. Its well-defined synthesis route allows for scalable production under controlled conditions.

N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide structure

1172385-44-2 structure

Product Name:N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide

CAS No:1172385-44-2

MF:C₁₁H₁₀FN₃O

MW:219.215005397797

CID:6195373

PubChem ID:42110980

Update Time:2025-10-25

N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide
- 1172385-44-2
- N-(2-fluorophenyl)-1-methylpyrazole-3-carboxamide
- AKOS024497111
- F5094-0552
- Inchi： 1S/C11H10FN3O/c1-15-7-6-10(14-15)11(16)13-9-5-3-2-4-8(9)12/h2-7H,1H3,(H,13,16)
- InChI Key： ZSTWLVYAGSVUIW-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1NC(C1C=CN(C)N=1)=O

Computed Properties

Exact Mass: 219.08079011g/mol
Monoisotopic Mass: 219.08079011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 46.9Å²

N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5094-0552-2μmol	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	2μmol	$85.5	2023-09-10
Life Chemicals	F5094-0552-5μmol	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	5μmol	$94.5	2023-09-10
Life Chemicals	F5094-0552-1mg	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	1mg	$81.0	2023-09-10
Life Chemicals	F5094-0552-2mg	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	2mg	$88.5	2023-09-10
Life Chemicals	F5094-0552-3mg	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	3mg	$94.5	2023-09-10
Life Chemicals	F5094-0552-4mg	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	4mg	$99.0	2023-09-10
Life Chemicals	F5094-0552-5mg	N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide	1172385-44-2	5mg	$103.5	2023-09-10

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Additional information on N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide (CAS: 1172385-44-2)

N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide (CAS: 1172385-44-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyrazole-carboxamide scaffold, has demonstrated promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its potential applications in targeted therapies, making it a subject of intense investigation.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the biological effects of N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide. Studies have employed a combination of in vitro and in vivo approaches, including high-throughput screening, X-ray crystallography, and molecular dynamics simulations, to characterize its interactions with target proteins. These efforts have revealed its high affinity for certain kinase domains, suggesting potential utility in the treatment of kinase-driven pathologies.

One of the most notable findings from recent investigations is the compound's selective inhibition of specific isoforms of the MAPK family. This selectivity is attributed to the unique steric and electronic properties conferred by the 2-fluorophenyl moiety, which enhances binding specificity. Preliminary data from cell-based assays indicate that N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide exhibits low nanomolar potency against certain cancer cell lines, with minimal off-target effects.

Further pharmacological profiling has highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics, combined with its target specificity, position it as a promising candidate for further preclinical development. Recent patent filings also suggest growing commercial interest in this molecule, with potential applications extending beyond oncology to inflammatory and neurological disorders.

Despite these advances, challenges remain in optimizing the therapeutic window of N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide. Current research efforts are focused on structural modifications to improve both efficacy and safety profiles. The development of prodrug formulations and combination therapies is also being explored to enhance clinical applicability.

In conclusion, N-(2-fluorophenyl)-1-methyl-1H-pyrazole-3-carboxamide represents a compelling case study in rational drug design. Its recent progress underscores the importance of structural optimization in developing targeted therapies. As research continues to unravel its full therapeutic potential, this compound may soon transition from bench to bedside, offering new treatment options for challenging medical conditions.